Cas no 1803890-70-1 (5-(Difluoromethoxy)-2-methoxyphenylhydrazine)

• Product Name: 5-(Difluoromethoxy)-2-methoxyphenylhydrazine
• CAS No: 1803890-70-1
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4797917
• Update Time: 2025-06-11

5-(Difluoromethoxy)-2-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-methoxyphenylhydrazine

• Inchi： 1S/C8H10F2N2O2/c1-13-7-3-2-5(14-8(9)10)4-6(7)12-11/h2-4,8,12H,11H2,1H3
• InChI Key： ZQCQHKRBYBQCCL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)NN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• XLogP3: 2.1
• Topological Polar Surface Area: 56.5

Additional information on 5-(Difluoromethoxy)-2-methoxyphenylhydrazine

Introduction to 5-(Difluoromethoxy)-2-methoxyphenylhydrazine (CAS No. 1803890-70-1) in Modern Chemical Research

5-(Difluoromethoxy)-2-methoxyphenylhydrazine, identified by the CAS number 1803890-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of methoxy and difluoromethoxy substituents on a phenyl ring coupled with a hydrazine moiety, presents a rich framework for synthetic exploration and biological evaluation.

The significance of this compound lies in its potential applications across multiple domains, including medicinal chemistry, agrochemical development, and material science. The presence of both electron-donating methoxy groups and electron-withdrawing difluoromethoxy groups creates a delicate balance that can influence the reactivity and properties of the molecule. Such structural features are often exploited in the design of novel compounds with tailored functionalities.

In recent years, there has been a surge in research focused on developing new hydrazine derivatives due to their versatile reactivity and role as intermediates in the synthesis of various bioactive molecules. The 5-(Difluoromethoxy)-2-methoxyphenylhydrazine structure, with its specific substitution pattern, offers an intriguing platform for such investigations. The difluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity in certain pharmacological contexts, making it a valuable component in drug design.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are widely studied for their pharmacological properties. For instance, the hydrazine moiety can participate in condensation reactions to form Schiff bases, which have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The methoxy groups provide additional sites for functionalization, allowing for further diversification of the chemical scaffold.

The synthesis of 5-(Difluoromethoxy)-2-methoxyphenylhydrazine (CAS No. 1803890-70-1) typically involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired phenyl ring structure efficiently. These techniques not only ensure scalability but also enable the introduction of additional functional groups with precision.

Recent studies have begun to explore the biological activity of 5-(Difluoromethoxy)-2-methoxyphenylhydrazine, revealing promising results in several therapeutic areas. Its derivatives have shown potential as kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases. The electron-withdrawing nature of the difluoromethoxy group enhances interactions with biological targets, improving both potency and selectivity. Additionally, computational modeling studies suggest that this compound may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity and solubility profile.

The role of computational chemistry in optimizing 5-(Difluoromethoxy)-2-methoxyphenylhydrazine derivatives cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided invaluable insights into how structural modifications influence biological activity. These tools allow researchers to predict binding affinities and metabolic stability with remarkable accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, scientists can design more effective molecular candidates much faster than traditional methods alone would permit.

Moreover, green chemistry principles have been increasingly applied to the synthesis of 5-(Difluoromethoxy)-2-methoxyphenylhydrazine, emphasizing sustainability and environmental responsibility. Alternative reaction conditions that minimize waste generation and energy consumption are being explored, aligning with global efforts to reduce the ecological footprint of chemical manufacturing. Such approaches not only enhance cost-efficiency but also contribute to a more sustainable future for pharmaceutical production.

The versatility of 5-(Difluoromethoxy)-2-methoxyphenylhydrazine extends beyond medicinal chemistry into material science applications. Its unique electronic properties make it a candidate for use in organic electronics, where it could contribute to the development of new semiconducting materials or optoelectronic devices. The ability to fine-tune its physical properties through structural modifications opens up possibilities for innovative technological advancements.

In conclusion,5-(Difluoromethoxy)-2-methoxyphenylhydrazine (CAS No. 1803890-70-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its distinctive structural features offer opportunities for synthetic innovation while its potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve,5-(Difluoromethoxy)-2-methoxyphenylhydrazine is poised to play an increasingly important role in shaping future advancements in chemical science.